Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)
63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
MF:C11H13BrN2O3
MW:301.136522054672
CID:1659372
PubChem ID:71372537
Update Time:2025-04-21
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
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- Inchi: 1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- InChI Key: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCC)=NNC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 300.01099
- Monoisotopic Mass: 300.01095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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